Cas no 2248172-41-8 ((2R)-4,4-difluoro-2-methylbutan-1-ol)

• Product Name: (2R)-4,4-difluoro-2-methylbutan-1-ol
• CAS No: 2248172-41-8
• MF: C₅H₁₀F₂O
• MW: 124.129108905792
• CID: 6441231
• PubChem ID: 125181001
• Update Time: 2025-10-29

(2R)-4,4-difluoro-2-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6506919
• 2248172-41-8
• (2R)-4,4-difluoro-2-methylbutan-1-ol

• Inchi： 1S/C5H10F2O/c1-4(3-8)2-5(6)7/h4-5,8H,2-3H2,1H3/t4-/m1/s1
• InChI Key： NMYLISNJHOJHAB-SCSAIBSYSA-N
• SMILES： FC(C[C@@H](C)CO)F

Computed Properties

• Exact Mass: 124.06997126g/mol
• Monoisotopic Mass: 124.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 56.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4,4-difluoro-2-methylbutan-1-ol

(2R)-4,4-Difluoro-2-Methylbutan-1-Ol: A Comprehensive Overview

(2R)-4,4-Difluoro-2-Methylbutan-1-Ol, identified by the CAS number 2248172-41-8, is a fluorinated alcohol with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural properties and its role in modern synthetic chemistry. The molecule's chiral center at the second carbon atom (denoted by the (R) configuration) plays a crucial role in its stereochemical behavior and reactivity.

The synthesis of (2R)-4,4-Difluoro-2-Methylbutan-1-Ol typically involves multi-step processes, often utilizing fluorination techniques such as the use of electrophilic fluorinating agents or nucleophilic substitution reactions. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective methods for producing this compound, which is critical for its application in chiral drug intermediates.

Structurally, the compound features a butanol backbone with two fluorine atoms attached to the fourth carbon atom. This fluorination imparts unique electronic and steric properties to the molecule, making it an attractive candidate for use in drug design. Fluorinated alcohols are known for their lipophilicity and ability to enhance bioavailability, which are desirable traits in pharmaceutical development.

Recent studies have explored the use of (2R)-4,4-Difluoro-2-Methylbutan-1-Ol as an intermediate in the synthesis of complex molecules, including potential therapeutic agents. For instance, researchers have employed this compound in the construction of bioactive compounds targeting various disease states, such as cancer and neurodegenerative disorders. Its role as a building block in medicinal chemistry underscores its importance in contemporary drug discovery pipelines.

In terms of physical properties, (2R)-4,4-Difluoro-2-Methylbutan-1-Ol exhibits a melting point of approximately -50°C and a boiling point around 95°C under standard conditions. Its solubility profile makes it suitable for use in both organic and aqueous reaction environments, depending on the specific application. The compound's stability under various reaction conditions has also been thoroughly investigated, ensuring its reliability as a reagent in synthetic processes.

The integration of fluorinated alcohols like (2R)-4,4-Difluoro-2-Methylbutan-1-Ol into modern chemical synthesis has opened new avenues for creating structurally diverse molecules. By leveraging its unique properties, chemists can design compounds with enhanced pharmacokinetic profiles and improved therapeutic efficacy. As research continues to uncover new applications for this compound, its role in advancing chemical science is expected to grow significantly.

In conclusion, (2R)-4,4-Difluoro-2-Methylbutan-1-Ol stands as a testament to the innovative potential of fluorinated alcohols in contemporary chemistry. With ongoing advancements in synthetic methodologies and an increasing focus on drug discovery, this compound is poised to make substantial contributions to both academic research and industrial applications.